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Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal of (+)-isononyl acetate, a flammable
and environmentally hazardous substance.

Proper disposal of (+)-isononyl acetate is critical to maintaining a safe laboratory environment
and preventing environmental contamination. This substance is a flammable liquid and is very
toxic to aquatic life with long-lasting effects[1][2]. Adherence to established protocols is not only
a matter of safety but also of regulatory compliance.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for (+)-isononyl
acetate.
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Property Value

Molecular Formula C11H2202

Molecular Weight 186.29 g/mol

Flash Point 82.9°C

Boiling Point 220.8°C (estimated)[3]
Density 0.8726 g/cm? (estimated)[3]
Solubility in Water 12.56 mg/L at 25°C[3]
Vapor Pressure 13.332 hPa at 90.97°CJ[3]

Personal Protective Equipment (PPE) and Handling

Before handling (+)-isononyl acetate, it is imperative to be equipped with the appropriate
personal protective equipment.

e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield[2][4].

o Skin Protection: Use solvent-resistant gloves and protective work clothing that covers the
skin[2][4].

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use an
organic vapor respirator[2][4].

Always handle (+)-isononyl acetate in a well-ventilated area, and ensure that an eyewash
station is readily available[2]. Avoid contact with skin and eyes, and do not breathe in vapors[2].

Spill and Leak Procedures

In the event of a spill or leak, immediate and appropriate action is necessary to contain the
substance and prevent further contamination.

For Small Spills:

» Eliminate all ignition sources from the immediate area[2][5].
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¢ Ventilate the area.

» Absorb the spill with a non-combustible material such as dry earth, sand, or absorbent
clay[2][5].

e Collect the absorbed material using clean, non-sparking tools and place it into a suitable,
labeled container for disposal[5].

For Large Spills:
« |solate the spill or leak area for at least 50 meters (150 feet) in all directions[5].
o Consider an initial downwind evacuation for at least 300 meters (1000 feet)[5].

o Dike the spilled material to prevent it from entering waterways, sewers, or confined areas[2]

[5].
e Use a vapor-suppressing foam to reduce vapors if available[5].

» Contain and collect the material for disposal as you would for a small spill, ensuring all
cleanup materials are also placed in a designated waste container[2].

Disposal Protocol

The primary method for the disposal of (+)-isononyl acetate is to treat it as a hazardous
waste. Do not dispose of this chemical in drains or with regular trash.

o Containerization: Collect waste (+)-isononyl acetate and any contaminated materials in a
suitable, tightly closed, and properly labeled container.

o Storage: Store the waste container in a cool, well-ventilated area away from ignition sources,
strong acids, and oxidizing agents[2].

» Professional Disposal: Arrange for the disposal of the waste through a licensed waste
disposal contractor. Always follow local, regional, and national regulations for hazardous
waste disposal[2][6].

The following diagram outlines the logical workflow for the disposal of (+)-isononyl acetate.
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Emergency Procedures

Fire: Use dry chemical, COz, water spray, or alcohol-resistant foam to extinguish a fire. Avoid
using a heavy stream of water as it may spread the fire[2]. Firefighters should wear self-
contained breathing apparatus (SCBA) and full protective equipment[2].

Ingestion: If swallowed, do NOT induce vomiting. Rinse the mouth with water and seek
immediate medical attention[1][4].

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water. If irritation develops or persists, seek medical attention[1].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention if irritation develops or
persists[1][2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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